Cas no 62004-14-2 (2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-)

2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy- structure
62004-14-2 structure
Product Name:2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-
CAS No:62004-14-2
MF:C11H9FN2O2
MW:220.199765920639
CID:460905
PubChem ID:69605942
Update Time:2025-04-19

2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-
    • 2-cyano-N-(4-fluorophenyl)-3-hydroxybut-2-enamide
    • SCHEMBL5914911
    • DTXSID20740991
    • 62004-14-2
    • Inchi: 1S/C11H9FN2O2/c1-7(15)10(6-13)11(16)14-9-4-2-8(12)3-5-9/h2-5,15H,1H3,(H,14,16)
    • InChI Key: OIMVZYIUZZLBGX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C(C#N)=C(C)O)=O

Computed Properties

  • Exact Mass: 220.06487
  • Monoisotopic Mass: 220.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • PSA: 73.12

2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy- Related Literature

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